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Compound of Interest

Compound Name: Polysucrose 400

Cat. No.: B599322

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, handling, and storage recommendations
for Polysucrose 400 powder. Polysucrose 400 is a high molecular weight, synthetic, nonionic
polymer of sucrose and epichlorohydrin.[1][2] It is widely used in research and development for
the density gradient separation of cells, organelles, and viruses.[3] Due to its high hydroxyl
group content, it is highly soluble in agueous solutions.[1] While generally considered non-toxic
and biocompatible, adherence to proper laboratory safety protocols is essential to mitigate
potential physical hazards and ensure material stability.[4]

Chemical and Physical Properties

Polysucrose 400 is a white to off-white powder that is readily soluble in water.[5] It is a stable
material under normal conditions and can be stored for extended periods.[4][6]
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Property Description Source(s)

CAS Number 26873-85-8 [7]

Sucrose-epichlorohydrin

Synonyms copolymer, Ficoll 400 [5]
alternative

Molecular Formula (C12H22011)n - (C3HsCIO)N [51[7]

Molecular Weight 300,000 - 550,000 g/mol [51[7]

Appearance White to off-white powder [5]

Solubility Soluble in water

Chemical Nature Neutral, non-ionic polymer [4]

Safety and Toxicology

Polysucrose 400 is not classified as a hazardous substance.[5][6] It is generally considered
non-toxic, non-irritating, and biocompatible.[4] However, as with any fine powder, it can present
a physical hazard if not handled correctly.

Toxicological Summary

Based on available safety data sheets, Polysucrose 400 is not classified as acutely toxic, a
skin or eye irritant, a carcinogen, or a reproductive toxicant.[5][8] Symptoms and effects of
exposure are not known to date.[5][8]

o Acute Toxicity: Shall not be classified as acutely toxic.[5][8]
o Skin Corrosion/Irritation: Shall not be classified as corrosive/irritant to skin.[5][8]

o Eye Damage/Irritation: Shall not be classified as seriously damaging to the eye or eye
irritant.[5][8]

» Respiratory/Skin Sensitisation: Shall not be classified as a respiratory or skin sensitiser.[5][8]

o Germ Cell Mutagenicity: Shall not be classified as germ cell mutagenic.[5][8]
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» Carcinogenicity: Shall not be classified as carcinogenic.[5][8]
e Reproductive Toxicity: Shall not be classified as a reproductive toxicant.[5][8]

Note on Experimental Protocols: Detailed toxicological studies with specific experimental
methodologies for Polysucrose 400 are not widely available in the public domain. The
substance is generally recognized as safe for its intended laboratory applications, and as such,
extensive toxicological data comparable to that of hazardous materials is limited. The
toxicological statements provided are based on classifications from supplier Safety Data
Sheets.[5][6][8]

Physical Hazards

The primary physical hazard associated with Polysucrose 400 powder is the potential for dust
explosion. While the product as delivered is not typically capable of a dust explosion, the
enrichment of fine dust in the presence of an ignition source can lead to this risk.[5][8] It is also
considered a combustible solid.[3]

Chemical Reactivity

Polysucrose 400 is stable under normal ambient and anticipated storage and handling
conditions.[5][8] However, it can undergo a violent reaction with strong oxidizing agents.[5][8] In
the event of a fire, hazardous combustion products such as carbon monoxide (CO) and carbon
dioxide (CO2) may be liberated.[5][8] The material is stable in neutral and alkaline solutions but
can be rapidly hydrolyzed at a pH below 3, especially at elevated temperatures.[1][2]

Handling and Personal Protective Equipment (PPE)

Proper handling procedures are crucial to minimize exposure and prevent physical hazards.
The primary goal is to control dust formation.[8]
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Start: Handling
Polysucrose 400 Powder

Preparation:
- Read SDS
- Work in well-ventilated area
- Assemble required PPE

:

Don Personal Protective Equipment (PPE)

l

Weighing and Transfer:
- Use fume hood or ventilated balance enclosure
- Handle gently to avoid dust clouds
- Keep container closed when not in use

:

Dissolving:
- Add powder slowly to the liquid with constant stirring
- Avoid splashing

l

Post-Handling:
- Clean work area of any residual powder
- Decontaminate or dispose of PPE properly

l

Personal Hygiene:
- Wash hands thoroughly after handling

Click to download full resolution via product page

Caption: Standard Handling Workflow for Polysucrose 400 Powder.

Recommended Personal Protective Equipment
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Protection Type Specification Source(s)

) Safety goggles with side
Eye/Face Protection _ [5][6][8]
protection.

Suitable chemical resistant
Hand Protection gloves (e.g., Nitrile rubber, [51819]

>0.11 mm thickness).

For dust formation, use a

Respiratory Protection particulate filter device (e.g., [51[8]
P1 or N95).
Skin and Body Protection Standard laboratory coat. [6]

General Hygiene

Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in the work area. Wash
hands thoroughly after handling.[8]

Storage Recommendations

Proper storage is essential for maintaining the quality and stability of Polysucrose 400 powder.
It is stable for more than six years when stored correctly.[4][6]

Parameter Recommendation Source(s)

Store at ambient or room
Temperature temperature. Specific ranges [71[10]
cited include +15 to +25 °C.

] Keep in a tightly closed, well-
Container _ [41[6]
sealed container.

Store in a cool, dry, and well-
Environment ventilated area. Protect from [6][8]

humidity.

i Keep away from strong
Incompatibilities o [5][6][8]
oxidizing agents.
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Spill, Disposal, and First Aid
Accidental Release Measures

In the event of a spill, the primary concern is to avoid generating dust.

Spill Detected

Assess Spill Size and Risk
(Ensure proper PPE is worn)

Large Spill:
- Evacuate area
- Increase ventilation
- Prevent entry into drains

N

Contain Spill

Clean-up:

- Take up mechanically (scoop, sweep)
- Use a wet mop to avoid dust
- Do not use dry sweeping

Y

Place in appropriate, sealed
container for disposal

Y

Final Cleaning:
- Flush area with water
- Note: Floor may become slippery

Spill Response Complete

Click to download full resolution via product page
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Caption: Spill Response and Cleanup Workflow for Polysucrose 400 Powder.
Key Spill Response Steps:
e Avoid Dust: Control dust formation during cleanup.[8]

o Mechanical Collection: Take up the material mechanically (e.g., with a scoop or dustpan).[8]
A wet mop can also be used.[6]

o Containerize: Place the spilled material into a suitable container for disposal.[6][8]
e Final Cleaning: Flush the area with water. Be aware that the floor may become slippery.[6]

e Environmental Precautions: Keep away from drains, surface water, and ground water.[8]

Waste Disposal

Dispose of waste material in accordance with local, state, and federal regulations.

First Aid Measures
Exposure Route First Aid Procedure Source(s)

Move the person to fresh air. If

Inhalation symptoms persist, get medical [6][8]
attention.
Skin Contact Wash off with soap and water. [5][6]

Rinse cautiously with water for
Eye Contact _ [51061(8]
several minutes.

Rinse mouth with water. If only

) a small amount is ingested, no
Ingestion . . . [51[61[8]

treatment is required. If feeling

unwell, call a doctor.

Sterilization
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For applications requiring sterile conditions, Polysucrose 400 solutions can be sterilized. In
neutral solutions, it can be autoclaved at 100-110°C for 30 minutes without significant
degradation.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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